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Compound of Interest

Compound Name: VinclozolinM2-2204

Cat. No.: B15605992

This document provides essential safety and logistical information for the proper disposal of
Vinclozolin M2-2204, a metabolite of the fungicide Vinclozolin. The following procedures are
designed for researchers, scientists, and drug development professionals to ensure safe
handling and compliance with regulatory standards. Vinclozolin and its metabolites are
considered hazardous substances and may pose environmental and health risks if not
disposed of correctly.[1][2][3][4]

Key Hazard and Regulatory Information

Proper disposal of Vinclozolin M2-2204 is governed by regulations for hazardous waste.[5][6][7]
It is imperative to consult your institution's Environmental Health and Safety (EHS) department
and local regulations for specific requirements.
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Characteristic

Information

Source

Chemical Name

N-(3,5-dichlorophenyl)-2-
hydroxy-2-methyl-3-
butenamide

[8]

Synonyms

Vinclozolin M2, M2

[8]

Hazardous Nature

Considered a hazardous
substance.[1] May be harmful
by inhalation, ingestion, or skin
absorption and may cause
irritation to eyes, skin, and
respiratory system. It is also
toxic to aquatic organisms and
may have long-term adverse
effects on the aquatic

environment.[1]

[1]

Regulatory Framework

Disposal is regulated under the
Resource Conservation and
Recovery Act (RCRA) in the
United States.[5][6] Academic
laboratories may be subject to

Subpart K regulations.[6][7]

(516171

Personal Protective Equipment
(PPE)

Wear appropriate personal
protection, including NIOSH-
approved respirator, safety
goggles, rubber boots, and
heavy rubber gloves when

handling.

Disposal Workflow Diagram

The following diagram outlines the decision-making process and necessary steps for the safe
disposal of Vinclozolin M2-2204.
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Vinclozolin M2-2204 Disposal Workflow
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Caption: Disposal workflow for Vinclozolin M2-2204.
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Detailed Disposal Procedures

The following step-by-step guide provides a detailed protocol for the proper disposal of
Vinclozolin M2-2204.

Step 1: Waste Identification and Segregation

o Characterize the Waste: All waste containing Vinclozolin M2-2204, including pure substance,
contaminated labware (e.g., pipette tips, vials), and solutions, must be treated as hazardous
waste.

e Segregation: Do not mix Vinclozolin M2-2204 waste with non-hazardous waste. It should be
segregated from other chemical waste streams unless specifically instructed otherwise by
your EHS department. Keep it separate from incompatible materials.[5][9]

Step 2: Container Selection and Labeling

e Choose a Compatible Container: Use a container that is chemically resistant to Vinclozolin
M2-2204 and its solvents. The container must be in good condition, with no leaks or cracks,
and have a secure, screw-on cap.[5][9]

e Proper Labeling: The waste container must be clearly labeled as "Hazardous Waste." The
label should also include:

o

The full chemical name: "Vinclozolin M2 (N-(3,5-dichlorophenyl)-2-hydroxy-2-methyl-3-
butenamide)”

o

The specific hazards (e.g., "Toxic," "Environmental Hazard")[1]

[¢]

The date accumulation started.

o

The name of the principal investigator or lab contact.

Step 3: Waste Accumulation and Storage

o Satellite Accumulation Area (SAA): Store the waste container in a designated SAA, which
should be at or near the point of generation and under the control of laboratory personnel.[9]
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Secure Storage: Keep the waste container closed at all times, except when adding waste.[9]
The storage area should be well-ventilated.

Regular Inspections: Weekly inspections of the SAA are required to check for leaks or any
deterioration of the container.[5][9]

Step 4: Arranging for Disposal

Contact EHS: Once the waste container is full or has been in accumulation for the maximum
allowed time (typically six to twelve months for academic labs, but this can vary), contact
your institution's EHS department to arrange for a waste pickup.[5][6]

Documentation: Complete any required hazardous waste disposal forms or manifests
provided by your EHS department. This documentation is a legal requirement and tracks the
waste from generation to its final disposal.[5]

Spill and Emergency Procedures

In the event of a spill, follow these procedures:

Alert Personnel: Immediately alert others in the vicinity.
Evacuate: If the spill is large or in a poorly ventilated area, evacuate the area.

Personal Protective Equipment: Before cleaning up a small spill, ensure you are wearing the
appropriate PPE, including a respirator, safety goggles, and chemical-resistant gloves.

Containment and Cleanup:

o For dry spills, avoid generating dust. Dampen the material with water before sweeping it
up.[1]

o Collect the spilled material and any contaminated cleaning supplies and place them in a
labeled hazardous waste container.

o Wash the spill area thoroughly with soap and water after the material has been collected.
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e Reporting: Report the spill to your laboratory supervisor and EHS department, regardless of
the size.

Disclaimer: This information is intended as a general guide. Always consult your institution's
specific safety and disposal protocols and the Safety Data Sheet (SDS) for Vinclozolin M2-
2204. Disposal of hazardous waste is strictly regulated, and non-compliance can result in
significant penalties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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